
Microbial Production of Glutaric Acid:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glutaric Acid

Cat. No.: B031238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the microbial production of

glutaric acid, a valuable C5 dicarboxylic acid used as a building block for polymers like

polyesters and polyamides. The information compiled herein is based on successful metabolic

engineering and fermentation strategies in various microbial hosts.

Introduction
Glutaric acid is a platform chemical with significant industrial applications. While traditionally

produced through chemical synthesis from petroleum-based feedstocks, microbial fermentation

offers a renewable and sustainable alternative. This document outlines the key metabolic

pathways, microbial hosts, and experimental procedures for the bio-based production of

glutaric acid. The primary focus is on engineered strains of Corynebacterium glutamicum and

Escherichia coli, which have demonstrated high-level production.

Metabolic Pathways for Glutaric Acid Biosynthesis
Two primary metabolic pathways have been successfully engineered for microbial glutaric
acid production: the L-lysine degradation pathway (also known as the 5-aminovalerate

pathway) and the reverse adipate degradation pathway.
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L-Lysine Degradation Pathway (5-Aminovalerate
Pathway)
This pathway leverages the natural catabolism of L-lysine found in some microorganisms, such

as Pseudomonas putida, and has been heterologously expressed in industrial workhorses like

C. glutamicum and E. coli. The pathway typically proceeds through the following steps:

L-lysine is converted to 5-aminovaleramide by L-lysine monooxygenase (encoded by davB).

5-aminovaleramide is hydrolyzed to 5-aminovalerate (5AVA) by 5-aminovaleramide

amidohydrolase (encoded by davA).

5AVA is transaminated to glutarate semialdehyde by 5-aminovalerate aminotransferase

(encoded by gabT).

Glutarate semialdehyde is oxidized to glutaric acid by glutarate semialdehyde

dehydrogenase (encoded by gabD).

In some engineered strains, alternative enzymes have been explored for these steps. For

instance, some strategies utilize a lysine decarboxylase followed by a series of transamination

and oxidation reactions.[1]

L-Lysine 5-Aminovaleramide

davB
(L-lysine monooxygenase) 5-Aminovalerate (5AVA)

davA
(5-aminovaleramide amidohydrolase) Glutarate Semialdehyde

gabT
(5-aminovalerate aminotransferase) Glutaric Acid

gabD
(glutarate semialdehyde dehydrogenase)

Acetyl-CoA

Acetoacetyl-CoA

Tfu_0875
(β-ketothiolase)

Malonyl-CoA

3-Hydroxyacyl-CoA

Tfu_2399
(3-hydroxyacyl-CoA dehydrogenase) 3-Hydroxyadipyl-CoA

Tfu_0067
(3-hydroxyadipyl-CoA dehydrogenase) 5-Carboxy-2-pentenoyl-CoA

Tfu_1647
(5-carboxy-2-pentenoyl-CoA reductase) Adipyl-CoA

Tfu_2576-7
(adipyl-CoA synthetase) Glutaric Acid

Thioesterase
(Endogenous)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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